Cas no 114438-66-3 ((S)-Methyl2-bromo-4-methylpentanoate)
114438-66-3 structure
Product name:(S)-Methyl2-bromo-4-methylpentanoate
(S)-Methyl2-bromo-4-methylpentanoate Chemical and Physical Properties
Names and Identifiers
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- (S)-Methyl2-bromo-4-methylpentanoate
- (S)-Methyl 2-bromo-4-methylpentanoate
- 114438-66-3
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- Inchi： InChI=1S/C7H13BrO2/c1-5(2)4-6(8)7(9)10-3/h5-6H,4H2,1-3H3/t6-/m0/s1
- InChI Key： SRPGFJDOALJGMR-LURJTMIESA-N
Computed Properties
- Exact Mass: 208.00989Da
- Monoisotopic Mass: 208.00989Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 112
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 26.3Ų
(S)-Methyl2-bromo-4-methylpentanoate Related Literature
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Wei Liu,Masaru Shiotani,Jacek Michalik,Anders Lund Phys. Chem. Chem. Phys., 2001,3, 3532-3535
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Yao Li,Zhengyang Fan,Hongwei Yang,Ximin Yuan,Yunxiu Chao,Yuxiu Li,Chuan Wang CrystEngComm, 2020,22, 7786-7789
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Julien Lombard,Thierry Biben,Samy Merabia Nanoscale, 2016,8, 14870-14876
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Kazuhiro Miyawaki,Hitomi Suzuki Org. Biomol. Chem., 2004,2, 2870-2873
114438-66-3 ((S)-Methyl2-bromo-4-methylpentanoate) Related Products
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